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Compound of Interest

Compound Name: 1,2-Dimethylcyclopentanol

Cat. No.: B102604

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of
1,2-Dimethylcyclopentanol. Due to a scarcity of direct experimental data for this specific
compound, this document presents a combination of predicted values and experimental data
for structurally similar molecules to offer valuable comparative insights. Detailed experimental
protocols for determining these properties are also included to facilitate further research.

Physicochemical and Thermodynamic Data

The following tables summarize the available predicted and experimental thermodynamic data
for 1,2-Dimethylcyclopentanol and its related compounds. This comparative presentation
allows for an estimation of the properties of 1,2-Dimethylcyclopentanol and highlights the
impact of structural variations on thermodynamic behavior.

Table 1: Predicted Physicochemical Properties of 1,2-Dimethylcyclopentanol
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Property Predicted Value

Molecular Formula C7H140

Molecular Weight 114.19 g/mol

Boiling Point 150.5 + 8.0 °C at 760 mmHg
Density 0.9+£0.1g/cm3

Vapor Pressure

1.5 + 0.6 mmHg at 25°C

Flash Point

54.4+10.9 °C

Refractive Index

1.460

Table 2: Comparative Experimental Thermodynamic Data of Related Compounds

Property Compound Value Temperature (K)
Enthalpy of ]
cis-1,2-
Combustion (liquid, ) -4590.1 + 1.3 kJ/mol 298.15
Dimethylcyclopentane
AcH?®)
Liquid Heat Capacity cis-1,2-
o . 190.66 J/mol-K 302.84
(Cp,liquid) Dimethylcyclopentane
Enthalpy of Fusion 1,2-
] 6.410 kJ/mol 154.1
(AfusH) Dimethylcyclopentane
1,2-
Vapor Pressure 47.2 mmHg 298.15

Dimethylcyclopentane

Experimental Protocols

The following sections detail standard experimental methodologies for determining the key
thermodynamic properties of liquid organic compounds like 1,2-Dimethylcyclopentanol.

Bomb Calorimetry for Enthalpy of Combustion
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The standard enthalpy of combustion can be determined using a bomb calorimeter. This
technique measures the heat released when a substance is completely burned in a constant-
volume container.

Methodology:

» Sample Preparation: A precisely weighed sample of 1,2-Dimethylcyclopentanol (typically
0.5- 1.0 g) is placed in a crucible within the bomb calorimeter. A fuse wire is positioned to
make contact with the sample.

o Assembly and Pressurization: The bomb is sealed and purged with oxygen to remove any
nitrogen, then filled with high-pressure oxygen (typically 25-30 atm).

o Calorimeter Setup: The sealed bomb is submerged in a known mass of water in an insulated
container (the calorimeter). A stirrer ensures uniform temperature distribution, and a high-
precision thermometer records the temperature.

« Ignition and Data Acquisition: The sample is ignited by passing an electric current through
the fuse wire. The temperature of the water is recorded at regular intervals before, during,
and after combustion until a stable final temperature is reached.

» Calculation: The heat capacity of the calorimeter system is determined by calibrating with a
substance of known heat of combustion, such as benzoic acid. The heat of combustion of
the sample is then calculated from the temperature rise, the heat capacity of the calorimeter,
and corrections for the heat of combustion of the fuse wire and any side reactions (e.g.,
formation of nitric acid). The enthalpy of combustion (AHc) is then calculated from the
change in internal energy (AU) measured at constant volume.[1][2]

Differential Scanning Calorimetry (DSC) for Heat
Capacity

Differential Scanning Calorimetry is a versatile technique used to measure heat flow associated
with thermal transitions in a material, including heat capacity.

Methodology:
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» Sample Preparation: A small, accurately weighed sample of 1,2-Dimethylcyclopentanol
(typically 5-10 mg) is hermetically sealed in an aluminum pan. An empty, sealed pan is used
as a reference.

e Instrument Setup: The sample and reference pans are placed in the DSC cell. The
instrument is programmed with a specific temperature profile, typically a linear heating rate
(e.g., 10 °C/min) over the desired temperature range.

o Data Collection: The DSC measures the difference in heat flow required to maintain the
sample and reference at the same temperature as they are heated. This differential heat flow
is recorded as a function of temperature.

o Heat Capacity Calculation: The heat capacity of the sample is determined by comparing its
heat flow curve to that of a known standard reference material (e.g., sapphire) run under the
identical experimental conditions.[3][4]

Vapor Pressure Measurement

Several methods can be employed to determine the vapor pressure of a liquid as a function of
temperature.

A. Static Method:

e Apparatus: A sample of the liquid is placed in a thermostatted vessel connected to a
pressure measuring device (manometer). The system is evacuated to remove air.

e Procedure: The liquid is heated to a specific temperature and allowed to reach equilibrium
with its vapor. The pressure of the vapor in the headspace is then measured directly. This is
repeated at various temperatures to obtain the vapor pressure curve.

B. Dynamic Method (Isoteniscope):

e Apparatus: An isoteniscope is a U-tube manometer where the sample is in one arm and the
other is connected to a pressure control and measurement system.

e Procedure: The sample is heated, and the external pressure is adjusted until the liquid levels
in both arms of the U-tube are equal, indicating that the vapor pressure of the sample is
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equal to the applied pressure.[5][6]
C. Gas Saturation Method:

o Apparatus: A stream of an inert gas is passed through or over the liquid sample at a known
flow rate and temperature.

e Procedure: The gas becomes saturated with the vapor of the substance. The amount of
vaporized substance is determined by trapping and weighing it or by measuring the weight
loss of the sample. The vapor pressure is then calculated using the ideal gas law and the
volume of the carrier gas.[7]

Visualizations
Experimental Workflow for Bomb Calorimetry

The following diagram illustrates the key steps in determining the enthalpy of combustion using
a bomb calorimeter.

Caption: Workflow for Bomb Calorimetry Experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thermodynamic Properties of 1,2-
Dimethylcyclopentanol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102604#thermodynamic-properties-of-1-2-
dimethylcyclopentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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